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Compound of Interest

Compound Name: 5-Fluoro-2,3-dihydrobenzofuran

Cat. No.: B1344187 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of novel compounds is paramount. This technical guide

addresses the melting and boiling points of 5-Fluoro-2,3-dihydrobenzofuran, a molecule of

interest in medicinal chemistry. Despite a comprehensive search of available scientific literature

and chemical databases, specific experimentally determined melting and boiling points for the

parent compound, 5-Fluoro-2,3-dihydrobenzofuran, are not readily available.

While data for the specific target molecule is elusive, information on various derivatives of 5-
Fluoro-2,3-dihydrobenzofuran is accessible. These derivatives, which feature additional

functional groups, exhibit a range of melting and boiling points. It is crucial to note that these

values are not representative of the parent compound, as the nature and position of

substituents significantly influence these physical properties.

Data on Related Compounds
To provide context for the anticipated properties of 5-Fluoro-2,3-dihydrobenzofuran, the

following table summarizes the available data for several of its derivatives. This information is

intended for comparative purposes only and should not be used as a substitute for

experimental data on the target compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1344187?utm_src=pdf-interest
https://www.benchchem.com/product/b1344187?utm_src=pdf-body
https://www.benchchem.com/product/b1344187?utm_src=pdf-body
https://www.benchchem.com/product/b1344187?utm_src=pdf-body
https://www.benchchem.com/product/b1344187?utm_src=pdf-body
https://www.benchchem.com/product/b1344187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name CAS Number Melting Point (°C) Boiling Point (°C)

5-Fluoro-2,3-

dihydrobenzofuran-7-

ol

245762-37-2 Data not available Data not available

5-Fluoro-2,3-

dihydrobenzofuran-2-

carboxylic acid

89197-63-7 Data not available Data not available

(3S)-5-Fluoro-2,3-

dihydro-1-benzofuran-

3-amine

1228571-72-9 Data not available Data not available

5-Fluoro-2,3-

dihydrobenzofuran-3-

ol

60770-60-7 Data not available Data not available

Note: The absence of specific melting and boiling point data in publicly accessible databases

for these derivatives highlights the novelty and specialized nature of this class of compounds.

Experimental Protocols
Detailed experimental protocols for the determination of melting and boiling points are

standardized procedures in organic chemistry.

Melting Point Determination: The melting point of a solid compound is typically determined

using a capillary melting point apparatus. A small, powdered sample of the crystalline material

is packed into a thin-walled capillary tube, which is then placed in the heating block of the

apparatus. The temperature is gradually increased, and the range from which the substance

begins to melt to when it becomes completely liquid is recorded as the melting point range. The

sharpness of the melting point range is an indicator of the purity of the compound.

Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor

pressure equals the pressure of the gas above it. For small quantities of a substance, the

boiling point can be determined using techniques such as micro-boiling point determination.

This involves placing a small amount of the liquid in a tube with an inverted capillary tube. The

setup is heated, and the temperature at which a steady stream of bubbles emerges from the
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inverted capillary is recorded as the boiling point. The pressure at which the measurement is

taken must also be recorded, as boiling point is pressure-dependent.

Logical Relationship of Physicochemical Properties
The physical properties of a molecule like 5-Fluoro-2,3-dihydrobenzofuran are intrinsically

linked to its molecular structure. The addition of functional groups, as seen in its derivatives,

alters intermolecular forces, which in turn affects properties like melting and boiling points.
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Caption: Logical flow from molecular structure to physical properties.
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While specific experimental data for the melting and boiling points of 5-Fluoro-2,3-
dihydrobenzofuran are not currently available in the public domain, an understanding of its

structure and the properties of its derivatives allows for informed estimations. For drug

development professionals, it is imperative to synthesize and characterize this compound to

experimentally determine its physicochemical properties. This foundational data is critical for all

subsequent stages of research and development, including formulation, toxicology, and

pharmacokinetic studies. The absence of this data in the literature suggests an opportunity for

novel research and publication.

To cite this document: BenchChem. [5-Fluoro-2,3-dihydrobenzofuran: An Analysis of
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344187#melting-point-and-boiling-point-of-5-fluoro-
2-3-dihydrobenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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